Cas no 2060030-62-6 (2-ethyl-5,8-dimethyl-2,3-dihydro-1,4-benzodioxine-2-carbonitrile)

• Product Name: 2-ethyl-5,8-dimethyl-2,3-dihydro-1,4-benzodioxine-2-carbonitrile
• CAS No: 2060030-62-6
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD30498231
• CID: 5183239
• PubChem ID: 137703130
• Update Time: 2025-06-07

2-ethyl-5,8-dimethyl-2,3-dihydro-1,4-benzodioxine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-carbonitrile, 2-ethyl-2,3-dihydro-5,8-dimethyl-
• 2-ethyl-5,8-dimethyl-2,3-dihydro-1,4-benzodioxine-2-carbonitrile

• MDL： MFCD30498231
• Inchi： 1S/C13H15NO2/c1-4-13(7-14)8-15-11-9(2)5-6-10(3)12(11)16-13/h5-6H,4,8H2,1-3H3
• InChI Key： JYRKGYFTAZCESV-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=CC(C)=C2OCC1(CC)C#N

Additional information on 2-ethyl-5,8-dimethyl-2,3-dihydro-1,4-benzodioxine-2-carbonitrile

Introduction to 2-ethyl-5,8-dimethyl-2,3-dihydro-1,4-benzodioxine-2-carbonitrile (CAS No. 2060030-62-6)

2-ethyl-5,8-dimethyl-2,3-dihydro-1,4-benzodioxine-2-carbonitrile, identified by its CAS number 2060030-62-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodioxine class, a structural motif known for its potential biological activity. The presence of a nitrile group at the 2-position and the substitution pattern at the 5- and 8-positions contribute to its unique chemical properties and make it a subject of interest for further exploration in drug discovery.

The molecular structure of 2-ethyl-5,8-dimethyl-2,3-dihydro-1,4-benzodioxine-2-carbonitrile consists of a benzodioxine core with ethyl and methyl substituents strategically placed to influence its reactivity and interaction with biological targets. The nitrile group introduces a polar site that can engage in hydrogen bonding or participate in coordination with metal ions, which may be exploited in the design of novel therapeutic agents. This structural feature is particularly relevant in the context of developing compounds that target enzymes or receptors with specific binding requirements.

In recent years, there has been growing interest in benzodioxine derivatives due to their reported pharmacological activities. For instance, related compounds have shown promise in modulating inflammatory pathways and neurotransmitter systems. The nitrile-substituted benzodioxine scaffold has been investigated for its potential role in inhibiting certain enzymes involved in pain perception and neurodegenerative diseases. Preliminary studies suggest that modifications at the 5- and 8-position can significantly alter the pharmacokinetic profile and binding affinity of these derivatives.

The synthesis of 2-ethyl-5,8-dimethyl-2,3-dihydro-1,4-benzodioxine-2-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitrile group typically requires cyanation reactions, which can be achieved through various methods such as dehydration of amides or reduction of nitriles from ketones. The presence of ethyl and methyl groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic compounds like this one.

One of the key areas of research involving CAS No. 2060030-62-6 is its potential as a lead compound for drug development. Computational modeling and high-throughput screening have been employed to identify derivatives with enhanced biological activity. The benzodioxine core is known to interact with various biological targets due to its aromaticity and electronic distribution. By incorporating functional groups such as the nitrile moiety, researchers aim to improve binding affinity and selectivity against specific therapeutic targets.

The pharmacological profile of 2-ethyl-5,8-dimethyl-2,3-dihydro-1,4-benzodioxine-2-carbonitrile is under active investigation. Initial studies have hinted at its potential as an inhibitor of certain cytochrome P450 enzymes, which play a crucial role in drug metabolism. Understanding how this compound interacts with these enzymes could provide insights into its mechanism of action and potential therapeutic applications. Additionally, its structural similarity to known bioactive molecules makes it a valuable candidate for structure-based drug design approaches.

In conclusion,CAS No. 2060030-62-6 represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—particularly the nitrile group and the dimethyl substitution pattern—make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies,2-ethyl-5,8-dimethyl-2,3-dihydro-1,4-benzodioxinecarbonitrile is poised to play an important role in advancing our understanding of drug design and development.